Cas no 2246738-57-6 (1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine)

• Product Name: 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine
• CAS No: 2246738-57-6
• MF: C₁₅H₂₈BNO₂
• MW: 265.199324607849
• CID: 5290002
• Update Time: 2026-03-10

1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 1-(1-methylethyl)-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]-
• 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine

• Inchi： 1S/C15H28BNO2/c1-12(2)17-9-7-13(8-10-17)11-16-18-14(3,4)15(5,6)19-16/h11-12H,7-10H2,1-6H3
• InChI Key： CINYPBRDSQHFTF-UHFFFAOYSA-N
• SMILES： N1(C(C)C)CC/C(=C\B2OC(C)(C)C(C)(C)O2)/CC1

Additional information on 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine

Comprehensive Overview of 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine (CAS No. 2246738-57-6)

1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine (CAS No. 2246738-57-6) is a highly specialized boron-containing compound that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound, characterized by its unique dioxaborolane moiety and piperidine backbone, serves as a versatile intermediate in the development of novel small-molecule therapeutics and catalysts. Its structural features make it particularly valuable for Suzuki-Miyaura cross-coupling reactions, a widely used method in drug discovery and material science.

The growing interest in boron-based compounds like 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine is driven by their exceptional stability and reactivity in diverse chemical environments. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in biomedical research today. The compound's CAS No. 2246738-57-6 is frequently queried in chemical databases, reflecting its relevance in high-throughput screening and medicinal chemistry.

From a synthetic perspective, 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine offers distinct advantages due to its modular design. The isopropyl group enhances solubility in organic solvents, while the dioxaborolane ring provides robust chemo- and regioselectivity in cross-coupling reactions. These properties align with current trends in green chemistry, where efficiency and sustainability are paramount. Industry professionals often search for boronate esters like this compound to optimize catalytic cycles and reduce reaction waste.

In the context of AI-driven drug discovery, CAS No. 2246738-57-6 has emerged as a key building block for machine learning-aided molecular design. Its structural fingerprints are analyzed in quantitative structure-activity relationship (QSAR) models to predict bioactivity and ADMET properties. This application resonates with the surge in searches for computational chemistry tools and AI in pharma. Furthermore, the compound's piperidine scaffold is a recurring motif in CNS-targeting drugs, making it a subject of interest for neurodegenerative disease research.

The commercial availability of 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine through specialty chemical suppliers has facilitated its adoption in academic and industrial labs. Quality control protocols emphasize HPLC purity and NMR validation, addressing common user queries about compound characterization. As the demand for high-precision intermediates grows, this compound's CAS No. 2246738-57-6 continues to trend in scientific literature and patent filings.

Looking ahead, 1-isopropyl-4-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methylene]piperidine is poised to play a pivotal role in advancing next-generation therapeutics. Its compatibility with continuous flow chemistry and photoredox catalysis positions it at the forefront of modern synthetic methodologies. For researchers investigating boron neutron capture therapy (BNCT) or bioconjugation techniques, this compound offers a customizable platform to explore new chemical space.